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Compound of Interest

Compound Name: CGP55845

Cat. No.: B1231313

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a stock
solution of CGP55845, a potent and selective GABA-B receptor antagonist, using dimethyl
sulfoxide (DMSO) as the solvent. Adherence to these guidelines is crucial for ensuring the
accuracy and reproducibility of experimental results.

Compound Information and Properties

CGP55845 hydrochloride is a widely used pharmacological tool in neuroscience research to
study the function of GABA-B receptors. Accurate preparation of stock solutions is the first
critical step in any experiment. The following table summarizes the key quantitative data for
CGP55845 hydrochloride.
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Property Value Source(s)
Molecular Weight 438.71 g/mol [1112]
Molecular Formula C1sH22CI2NOsP-HCI [3]
Appearance White to off-white solid [2]

Purity >98% [3]
Solubility in DMSO Up to 100 mM [4]

) Room temperature or 4°C,
Storage (Solid) ) [2]
sealed from moisture

) -20°C for up to 1 month or
Storage (Stock Solution) [11[2]
-80°C for up to 6 months

Experimental Protocols

Materials and Equipment
e CGP55845 hydrochloride powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
¢ Analytical balance

e Microcentrifuge tubes or amber glass vials

» Pipettes and sterile pipette tips

e \ortex mixer

o (Optional) Sonicator or water bath for gentle warming

Protocol for Preparing a 100 mM CGP55845 Stock
Solution

This protocol describes the preparation of a 100 mM stock solution of CGP55845 in DMSO.
This high concentration allows for subsequent dilutions to achieve desired working
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concentrations for various experimental paradigms.

Step 1: Determine the Required Mass of CGP55845

To prepare a specific volume of a 100 mM stock solution, use the following formula:

Mass (mg) = 100 mmol/L * Volume (L) * 438.71 g/mol * 1000 mg/g

Example Calculation for 1 mL of 100 mM Stock Solution:

Mass (mg) = 0.1 mol/L * 0.001 L * 438.71 g/mol * 1000 mg/g = 43.87 mg

Step 2: Weighing the Compound

e Place a clean, empty microcentrifuge tube or vial on the analytical balance and tare it.

o Carefully weigh the calculated amount of CGP55845 hydrochloride powder into the tube.
Step 3: Dissolving the Compound

e Add the appropriate volume of DMSO to the tube containing the CGP55845 powder. For the
example above, add 1 mL of DMSO.

o Close the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

 Visually inspect the solution to ensure that all the solid has dissolved. If not, continue
vortexing.

o Gentle warming in a water bath or brief sonication can be used to aid dissolution if
necessary. However, avoid excessive heat.

Step 4: Aliquoting and Storage

e Once the CGP55845 is completely dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which can
degrade the compound.
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o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

» For short-term storage (up to 1 month), store the aliquots at -20°C.[1][2] For longer-term
storage (up to 6 months), store at -80°C.[2]

Important Considerations:

e Hygroscopic Nature of DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture
from the air. Use a fresh, unopened bottle of anhydrous or high-purity DMSO for the best
results. The presence of water can affect the solubility and stability of the compound.[2]

e Solution Stability: It is recommended to prepare fresh solutions and use them on the same
day if possible.[1] If storage is necessary, follow the recommended temperature and duration
guidelines. Before use, thaw the frozen aliquot at room temperature and ensure the solution
is free of any precipitate.[1]

Visualizations
Experimental Workflow

The following diagram illustrates the key steps in the preparation of a CGP55845 stock
solution.
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Caption: Workflow for preparing CGP55845 stock solution.
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Signaling Pathway

CGP55845 is a selective antagonist of the GABA-B receptor, a G-protein coupled receptor. The
diagram below shows a simplified representation of the GABA-B receptor signaling pathway
and the point of action for CGP55845.
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Caption: CGP55845 action on the GABA-B receptor pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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